Cas no 55389-08-7 (Benzene, 1-[(4-fluorophenyl)thio]-2-nitro-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-[(4-fluorophenyl)thio]-2-nitro-4-(trifluoromethyl)-
• CAS No: 55389-08-7
• MF: C₁₃H₇F₄NO₂S
• MW: 317.258795976639
• CID: 352042
• PubChem ID: 1488153
• Update Time: 2025-04-19

Benzene, 1-[(4-fluorophenyl)thio]-2-nitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-fluorophenyl)thio]-2-nitro-4-(trifluoromethyl)-
• 1-(4-fluorophenyl)sulfanyl-2-nitro-4-(trifluoromethyl)benzene
• 8P-822
• AKOS005101760
• DTXSID40363383
• MFCD02082333
• 1-[(4-fluorophenyl)sulfanyl]-2-nitro-4-(trifluoromethyl)benzene
• 55389-08-7
• 4-fluorophenyl 2-nitro-4-(trifluoromethyl)phenyl sulfide

• Inchi： 1S/C13H7F4NO2S/c14-9-2-4-10(5-3-9)21-12-6-1-8(13(15,16)17)7-11(12)18(19)20/h1-7H
• InChI Key： CLFNYQQQXSYZJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.01341
• Monoisotopic Mass: 317.01336229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14